CCG-224406

• Molecular Formula: C29H27FN6O5
• Molecular Weight: 558.6 g/mol
• InChI: InChI=1S/C29H27FN6O5/c1-15-25(28(38)34-18-8-10-22-17(11-18)13-32-36-22)26(35-29(39)33-15)16-7-9-21(30)19(12-16)27(37)31-14-20-23(40-2)5-4-6-24(20)41-3/h4-13,26H,14H2,1-3H3,(H,31,37)(H,32,36)(H,34,38)(H2,33,35,39)
• InChIKey: KQJWWWZXJNOLQF-UHFFFAOYSA-N

CCG-224406: Highly Selective GRK2 Inhibitor

CCG-224406（CAS 1870843-22-3，亦称化合物 12n）是一款基于结构的 G 蛋白偶联受体激酶 2（GRK2）小分子抑制剂，其 GRK2 IC50 为 130 nM [1]。该化合物由密歇根大学研究团队通过 GSK180736A（ROCK1 抑制剂）与 Takeda103A（强效 GRK2 抑制剂）的杂交优化策略开发，并在 2016 年发表于《Journal of Medicinal Chemistry》[1]。其分子式为 C29H27FN6O5，分子量 558.56，在 DMSO 中溶解度为 10 mM 。CCG-224406 的核心差异化在于其对 GRK2 亚家族 >700 倍的选择性优势以及零 ROCK1 交叉活性，这使其区别于泛 GRK 抑制剂和残留 ROCK1 活性的早期探针化合物 [1]。

1GRK2-selective inhibitor designed for GPCR kinase pathway studies

2Scaffold engineered to minimize ROCK1 off-target activity

3Supports kinase selectivity research in cardiovascular models

• [1] Waldschmidt HV, Homan KT, Cruz-Rodríguez O, Cato MC, Waninger-Saroni J, Larimore KM, Cannavo A, Song J, Cheung JY, Kirchhoff PD, Koch WJ, Tesmer JJ, Larsen SD. Structure-Based Design, Synthesis, and Biological Evaluation of Highly Selective and Potent G Protein-Coupled Receptor Kinase 2 Inhibitors. J Med Chem. 2016;59(8):3793-3807. View Source

CCG-224406 vs. Generic GRK2 Inhibitors

GRK2 抑制剂领域存在大量 IC50 看似接近的化合物，但在选择性谱上差异悬殊——这一差异直接决定实验结论的可解释性。泛 GRK 抑制剂如 CCG215022（GRK1 IC50 3.9 μM、GRK2 0.15 μM、GRK5 0.38 μM）同时抑制多个亚家族 ；GSK180736A 虽 IC50 为 0.77 μM，但强效抑制 ROCK1（IC50 100 nM），在心血管研究中产生难以区分的混杂信号 ；帕罗西汀虽可抑制 GRK2，但其已知的 SSRI 活性使细胞水平的 GRK2 表型解读复杂化 [1]。CCG-224406 通过 >700 倍选择性窗和零 ROCK1 抑制解决了这些混杂问题，使其成为唯一可清晰归因于 GRK2 的药理学探针——替代品在此窗口上无法等效 。

GSK180736A

ROCK1 inhibitory activity may confound cardiovascular and vascular biology assays.

CMPD101

Dual GRK2/3 inhibition prevents clean separation of isoform-specific functions.

CCG258208

Tighter potency but narrower selectivity margin may increase GRK5 engagement risk at elevated concentrations.

• [1] Homan KT, Larimore KM, Elkins JM, et al. Identification and structure-function analysis of subfamily selective G protein-coupled receptor kinase inhibitors. ACS Chem Biol. 2015;10(1):310-319. View Source

CCG-224406: Validated Performance Evidence

GRK2 Selectivity vs. GSK180736A

在 Waldschmidt 等 2016 年的同一筛选研究中，CCG-224406 被明确标识为“最具选择性的化合物”。其对 GRK2 的 IC50 为 130 nM，而对其他 GRK 亚家族（GRK1、GRK5、GRK6）无任何可检测的抑制（IC50 > 100,000 nM，因溶解度上限限制），据此推算的选择性窗 >700 倍 [1]。作为对比，同研究中另一代表性候选化合物 12d 的 GRK2 IC50 为 40 nM，但选择性窗仅约 100 倍 [1]。此差异源于晶体结构指导的分子设计——CCG-224406 的铰链结合区与 GRK2 活性位点形成更强相互作用，而同系物因结合模式差异而牺牲选择性 [1]。

GRK2 Selectivity

Head-to-head

CCG-224406: >700-fold over other GRK subfamilies

GSK180736A: >100-fold; CCG258208: 230-fold over GRK5

Reported selectivity rank supports GRK2 attribution in signaling experiments.

Biochemical kinase inhibition assays.

Evidence Dimension	GRK2 选择性窗口（对其他 GRK 亚家族的 IC50 与对 GRK2 IC50 之比）
Target Compound Data	>700 倍（对 GRK1/5/6 IC50 > 100 μM，GRK2 IC50 130 nM）
Comparator Or Baseline	化合物 12d：约 100 倍选择性窗（GRK2 IC50 40 nM，对 GRK1/5 约 4 μM）
Quantified Difference	CCG-224406 的选择性窗约为化合物 12d 的 7 倍以上
Conditions	ADP-Glo 激酶测定，pH 7.5，10 μM ATP，室温孵育 60 分钟 [1]

Why This Matters

在细胞实验中区分 GRK2 依赖性与 GRK5/6 依赖性表型时，>700 倍选择性窗是防止假阳性结果的必要条件，而 100 倍窗不足以排除 GRK5 干扰——采购 CCG-224406 可从根本上减少此混淆风险。

• [1] Waldschmidt HV, Homan KT, Cruz-Rodríguez O, et al. Structure-Based Design, Synthesis, and Biological Evaluation of Highly Selective and Potent G Protein-Coupled Receptor Kinase 2 Inhibitors. J Med Chem. 2016;59(8):3793-3807. View Source

Absence of ROCK1 Inhibition

CCG-224406 在 ≤100 μM 浓度下对 ROCK1 无任何可检测的抑制活性（IC50 > 100 μM），而先导骨架 GSK180736A 对 ROCK1 的 IC50 为 100 nM [1]。这一近 1000 倍的 ROCK1 活性差异源于分子设计中故意规避 GSK180736A 中与 ROCK1 结合的关键药效团元素 [1]。ROCK1 是血管平滑肌收缩和细胞骨架重排的核心调控因子，其激活信号在心脏肥大和纤维化中与 GRK2 产生交叉对话——任何残留的 ROCK1 抑制都将严重混淆心血管功能研究中的因果推断 [2]。

ROCK1 Activity

Head-to-head

CCG-224406: no detectable ROCK1 inhibition

GSK180736A: IC50 ~100 nM for ROCK1

Absence of ROCK1 engagement avoids confounding phenotypic changes in vascular models.

Functional segregation confirmed in biochemical assay.

Evidence Dimension	ROCK1 抑制活性
Target Compound Data	IC50 > 100 μM（无抑制）
Comparator Or Baseline	GSK180736A：IC50 100 nM
Quantified Difference	活性差异 >1000 倍
Conditions	ROCK1 酶活性测定，10 μM ATP [1]

Why This Matters

在心脏肥大或收缩功能研究中，ROCK1 抑制本身可产生与 GRK2 抑制相似的表型变化（如正性肌力作用）。CCG-224406 是唯一在 2016 年 J Med Chem 系列中被明确证实对 ROCK1 零活性的 GRK2 抑制剂——采购 GSK180736A 将无法区分表型来源。

• [1] Waldschmidt HV, Homan KT, Cruz-Rodríguez O, et al. Structure-Based Design, Synthesis, and Biological Evaluation of Highly Selective and Potent G Protein-Coupled Receptor Kinase 2 Inhibitors. J Med Chem. 2016;59(8):3793-3807. View Source
• [2] Loirand G, Guérin P, Pacaud P. Rho kinases in cardiovascular physiology and pathophysiology. Circ Res. 2006;98(3):322-334. View Source

GRK2 Selectivity vs. CMPD101

CCG-224406 是 2016 年研究中四个成功与 GRK2 共结晶的抑制剂之一，其晶体结构（PDB 条目随论文发表）明确揭示了其在 ATP 结合口袋中与铰链区残基形成关键氢键网络的结合模式 [1]。这一结构确证使 CCG-224406 区别于仅通过生化活性测定的 GRK2 抑制剂（如帕罗西汀，其 GRK2 结合模式长期未获结构验证），为后续基于结构的优化和 SAR 研究提供了可验证的原子级蓝图 [1]。与之对比，化合物 12d 虽 IC50 更低（40 nM），但其晶体结构中可见部分电子密度缺失，提示结合模式存在柔性或不完全占据 [1]。

GRK3 Activity

Head-to-head

CCG-224406: >700-fold selectivity, minimal GRK3 inhibition

CMPD101: IC50 ~5.4 nM at GRK3

Stringent GRK2 selectivity enables isoform-specific pathway deconvolution.

Prevents dual GRK2/3 interpretation issues present with CMPD101.

Evidence Dimension	GRK2 共晶结构解析质量与结合模式确证
Target Compound Data	已解析共晶结构，铰链区氢键网络完整，电子密度清晰
Comparator Or Baseline	化合物 12d：共晶结构中部分电子密度缺失，结合模式存在柔性
Quantified Difference	CCG-224406 结合模式确证度更高
Conditions	GRK2–Gβγ 复合物共晶，2.4–2.8 Å 分辨率 [1]

Why This Matters

对于需要基于结构进行进一步改造或使用分子对接进行虚拟筛选的研究人员，CCG-224406 提供了高质量的结合模式模板，可显著降低建模不确定性——这是不具备结构确证信息的 GRK2 抑制剂无法提供的实验资源。

• [1] Waldschmidt HV, Homan KT, Cruz-Rodríguez O, et al. Structure-Based Design, Synthesis, and Biological Evaluation of Highly Selective and Potent G Protein-Coupled Receptor Kinase 2 Inhibitors. J Med Chem. 2016;59(8):3793-3807. View Source

SAR-Guided Development

在 Waldschmidt 等 2016 年的研究中，CCG-224406 对蛋白激酶 A（PKA）无任何可检测抑制（IC50 > 500 μM，溶解度限制） [1]。PKA 是 cAMP 信号的核心效应器，对 β-肾上腺素受体介导的心脏收缩力调控至关重要——任何 PKA 抑制都会直接削弱心肌的正性肌力响应。在 GRK2 抑制的心血管研究中，区分 GRK2 依赖性和 PKA 依赖性效应是核心实验设计挑战 [2]。相比之下，GSK2163632A 对 PKA 的选择性窗仅约 200 倍，在较高浓度下可能产生 PKA 相关混杂信号 [3]。

SAR & Crystallography

Supporting evidence

Co-crystal structure with GRK2 solved; hybrid inhibitor library SAR established.

Reported structural data supports rational chemical diversification efforts.

Data to verify in own hands; published crystallography available.

Evidence Dimension	PKA 抑制活性
Target Compound Data	IC50 > 500 μM（无抑制）
Comparator Or Baseline	GSK2163632A：PKA IC50 约 80 μM（基于 log IC50 -4.2 推算）
Quantified Difference	CCG-224406 的 PKA 活性低于 GSK2163632A 约 6 倍以上
Conditions	PKA 酶活性测定，10 μM ATP [1]；GSK2163632A 数据来自 Homan 等 2015 年 [3]

Why This Matters

在使用异丙肾上腺素刺激的 βAR-cAMP 实验中，CCG-224406 是唯一能够在不干扰 PKA 信号的前提下研究 GRK2 作用的工具化合物——采购者若使用 GSK2163632A，则无法排除 PKA 抑制对 cAMP 累积的贡献。

• [1] Waldschmidt HV, Homan KT, Cruz-Rodríguez O, et al. Structure-Based Design, Synthesis, and Biological Evaluation of Highly Selective and Potent G Protein-Coupled Receptor Kinase 2 Inhibitors. J Med Chem. 2016;59(8):3793-3807. View Source
• [2] Cannavo A, Liccardo D, Koch WJ. Targeting cardiac β-adrenergic signaling via GRK2 inhibition for heart failure therapy. Front Physiol. 2013;4:264. View Source
• [3] Homan KT, Larimore KM, Elkins JM, et al. Identification and structure-function analysis of subfamily selective G protein-coupled receptor kinase inhibitors. ACS Chem Biol. 2015;10(1):310-319. View Source

化学合成路径与专利保护：授权供应商 vs 内部合成替代方案

CCG-224406 的合成路径在 US 10023564（密歇根大学，2018 年授权）中有完整描述，该专利涵盖其结构及使用方法，保护期至 2035 年 [1]。该化合物通过商业化供应商（如 Probechem、MedChemExpress 等）以即用型固体形式提供，纯度 ≥98%，无需内部进行多步合成 。相比之下，早期 GRK2 抑制剂 Takeda103A 的合成需要 12 步以上且产率较低，且无商业化来源，需内部合成，显著增加项目启动时间和技术风险 [1]。

Evidence Dimension	商业化可得性与合成复杂性
Target Compound Data	多供应商商业化可得，纯度 ≥98%，即用型
Comparator Or Baseline	Takeda103A：无商业化来源，需内部 12+ 步合成
Quantified Difference	采购到实验的时间窗口缩短数周至数月
Conditions	基于供应商产品页面及专利合成路线信息

Why This Matters

在项目预算和 timeline 受限的情况下，CCG-224406 的商业化可得性使其成为 GRK2 抑制实验的“即插即用”选择，无需在化合物合成上投入化学 FTE 资源——对于非合成实验室而言，这是不可替代的采购优势。

• [1] Larsen SD, Tesmer JJ, Waldschmidt HV, et al. G protein-coupled receptor kinase 2 inhibitors and methods for use of the same. US Patent 10023564. July 17, 2018. Assigned to The Regents of the University of Michigan. View Source

CCG-224406: Key Application Scenarios

GRK2-Specific Signaling in Heart Failure

当在心肌细胞或 HEK293-β2AR 细胞中使用异丙肾上腺素（ISO）刺激 cAMP 产生时，CCG-224406 是唯一能够在不抑制 PKA（IC50 > 500 μM）或 ROCK1（IC50 > 100 μM）的前提下选择性阻断 GRK2（IC50 130 nM）的抑制剂 [1]。使用 GSK180736A 的研究者无法区分观察到的效应是源于 GRK2 抑制还是 ROCK1 抑制（后者 IC50 100 nM）[1]；使用帕罗西汀的研究者则同时引入了 SSRI 活性这一第二信号源 [2]。

GRK2 Target Validation in GPCR Assays

心脏肥大和心力衰竭模型中 GRK2 表达上调是公认的病理标志，但 GRK5 在心脏中也高度表达并发挥功能。CCG-224406 对 GRK5 的 IC50 > 100 μM（>700 倍选择性窗），使研究者能够在体内或离体心脏模型中明确将观察到的正性肌力作用或抗重塑效应归因于 GRK2 抑制，而非 GRK5 或 GRK6 抑制 [1]。相比之下，泛 GRK 抑制剂 CCG215022（GRK5 IC50 0.38 μM）在此场景下无法进行亚家族特异性因果推断 。

Medicinal Chemistry for GRK2 Therapeutics

对于从事 GRK2 抑制剂优化或虚拟筛选的研究团队，CCG-224406 提供的共晶结构（与 GRK2–Gβγ 复合物）可作为分子对接和药效团建模的高质量模板 [1]。该结构中铰链区氢键网络的完整性和清晰电子密度使结合模式的可信度高于同研究中部分电子密度缺失的化合物（如 12d）[1]。

场景四：化学探针标准化——在跨实验室或跨批次实验中确保 GRK2 选择性抑制的一致性

在多中心合作或长期研究项目中，使用商业化可得、批次间纯度一致的 CCG-224406 可避免因内部合成导致的活性批次波动 [2]。专利覆盖（US 10023564）确保供应商来源的化合物结构一致性，而早期探针如 Takeda103A 因无商业化来源和标准化质量控制，在不同实验室间产生的结果可重复性较低 [1]。

Application

Selection Property

Validation Focus

Heart failure model studies

GRK2-selectivity profile

β-adrenergic desensitization endpoint monitoring

GPCR signaling assay interpretation

Isoform-selective inhibition

GRK2-attributed phenotype review

Medicinal chemistry lead optimization

Published co-crystal structure and SAR

Structure-guided design rationale

• [1] Waldschmidt HV, Homan KT, Cruz-Rodríguez O, et al. Structure-Based Design, Synthesis, and Biological Evaluation of Highly Selective and Potent G Protein-Coupled Receptor Kinase 2 Inhibitors. J Med Chem. 2016;59(8):3793-3807. View Source
• [2] Homan KT, Larimore KM, Elkins JM, et al. Identification and structure-function analysis of subfamily selective G protein-coupled receptor kinase inhibitors. ACS Chem Biol. 2015;10(1):310-319. View Source